Cas no 1047665-64-4 (2-Bromo-3-hydroxyisonicotinaldehyde)

• Product Name: 2-Bromo-3-hydroxyisonicotinaldehyde
• CAS No: 1047665-64-4
• MF: C₆H₄BrNO₂
• MW: 202.005460739136
• MDL: MFCD13190071
• CID: 2623726
• PubChem ID: 59779020
• Update Time: 2025-10-30

2-Bromo-3-hydroxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• CS-0068899
• 1047665-64-4
• BCP30983
• D73604
• MFCD13190071
• AB69695
• 2-Bromo-3-hydroxypyridine-4-carboxaldehyde
• SCHEMBL14046981
• 2-BROMO-3-HYDROXYISONICOTINALDEHYDE
• C6H4BrNO2
• 2-Bromo-3-hydroxyisonicotinaldehyde

• MDL： MFCD13190071
• Inchi： 1S/C6H4BrNO2/c7-6-5(10)4(3-9)1-2-8-6/h1-3,10H
• InChI Key： WQBUKXLOLBYGOJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=O)C=CN=1)O

Computed Properties

• Exact Mass: 200.94254Da
• Monoisotopic Mass: 200.94254Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-Bromo-3-hydroxyisonicotinaldehyde

Research Brief on 2-Bromo-3-hydroxyisonicotinaldehyde (CAS: 1047665-64-4) in Chemical Biology and Pharmaceutical Applications

2-Bromo-3-hydroxyisonicotinaldehyde (CAS: 1047665-64-4) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its utility as a versatile building block for the construction of heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. This research brief consolidates the latest findings on the compound's synthetic applications, mechanism of action, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 2-Bromo-3-hydroxyisonicotinaldehyde as a precursor for the synthesis of novel kinase inhibitors. The compound's bromo and aldehyde functional groups were leveraged in palladium-catalyzed cross-coupling reactions to generate pyridine-based analogs with potent inhibitory activity against EGFR and VEGFR2. The study reported IC50 values in the low nanomolar range, suggesting promising antitumor efficacy.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 2-Bromo-3-hydroxyisonicotinaldehyde served as the starting material for developing antimicrobial agents. The research team synthesized a series of Schiff base derivatives that exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. Molecular docking studies revealed that these derivatives interfere with bacterial cell wall biosynthesis by targeting penicillin-binding proteins.

From a chemical biology perspective, the compound's unique reactivity profile has enabled its use in bioconjugation strategies. A 2024 Nature Chemical Biology paper detailed its application in the site-specific modification of lysine residues on therapeutic proteins, creating stable aldimine linkages that maintain protein function while introducing new pharmacological properties. This approach has implications for antibody-drug conjugate (ADC) development and targeted drug delivery systems.

The safety profile and pharmacokinetic properties of 2-Bromo-3-hydroxyisonicotinaldehyde derivatives have also been investigated. Recent ADMET studies indicate that while the parent compound shows moderate cytotoxicity (CC50 ≈ 50 μM in HepG2 cells), strategic structural modifications can significantly improve selectivity indices. These findings underscore the importance of careful molecular design when developing clinical candidates from this chemical scaffold.

Looking forward, several pharmaceutical companies have included 2-Bromo-3-hydroxyisonicotinaldehyde in their discovery pipelines, particularly for neglected tropical diseases. Its cost-effective synthesis route (typically 3-5 steps from commercially available starting materials) and high derivatization potential make it an attractive candidate for combinatorial chemistry approaches in drug discovery programs.